Cas no 392293-62-8 (N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide)

• Product Name: N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide
• CAS No: 392293-62-8
• MF: C₁₈H₂₂N₄O₃S₂
• MW: 406.522281169891
• CID: 6602934
• PubChem ID: 1470620
• Update Time: 2025-06-27

N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide
• N-[5-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide
• N-(5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide
• AKOS000655765
• F0417-0351
• 392293-62-8
• N-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide
• Oprea1_175677

• Inchi： 1S/C18H22N4O3S2/c1-25-14-9-7-13(8-10-14)19-15(23)11-26-18-22-21-17(27-18)20-16(24)12-5-3-2-4-6-12/h7-10,12H,2-6,11H2,1H3,(H,19,23)(H,20,21,24)
• InChI Key： IPKATTGWDGDRFA-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(C1CCCCC1)=O)SCC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 406.11333292g/mol
• Monoisotopic Mass: 406.11333292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 147Ų

Additional information on N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide

N-5-({(4-Methoxyphenyl)Carbamoylmethyl}Sulfanyl)-1,3,4-Thiadiazol-2-Ylcyclohexanecarboxamide: A Comprehensive Overview

The compound N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide, with the CAS number 392293-62-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which includes a thiadiazole ring system and a cyclohexane carboxamide moiety. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound as a drug delivery agent. Its ability to form stable complexes with bioactive molecules has been extensively explored. Researchers have demonstrated that the thiadiazole ring system can act as a scaffold for attaching various pharmacophores, enhancing the bioavailability and targeting efficiency of drugs. This property has led to its consideration in the development of targeted therapies for chronic diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, this compound has also shown promise in materials science. Its sulfur-containing groups contribute to its thermal stability and mechanical strength, making it a potential candidate for high-performance polymers and composites. Recent advancements in polymer chemistry have leveraged this compound's unique properties to create materials with enhanced durability and flexibility, which could revolutionize industries such as aerospace and automotive manufacturing.

The synthesis of N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the thiadiazole ring through a condensation reaction and the subsequent attachment of the cyclohexane carboxamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory and industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendliness. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, making it less harmful to aquatic ecosystems compared to other synthetic compounds. However, further research is needed to fully understand its long-term environmental impact and develop strategies for safe disposal.

In conclusion, N-5-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclohexanecarboxamide represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in future innovations. As research continues to unfold, this compound is expected to contribute significantly to both medical advancements and sustainable materials development.